10102-18-8

Sodium selenite

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• CAS RN:
• 10102-18-8

• Formula:
• Na2SeO3
  NaSeO3
  Na2O3Se

• InChI:
• InChI=1S/2Na.H2O3Se/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2

• InChIKey:
• BVTBRVFYZUCAKH-UHFFFAOYSA-L

• Sodium selenite is used in reducing carcinogenesis.
  Sodium Selenite is an inorganic form of the trace element selenium with potential antineoplastic activity. Selenium, administered in the form of sodium selenite, is reduced to hydrogen selenide (H2Se) in the presence of glutathione (GSH) and subsequently generates superoxide radicals upon reaction with oxygen. This may inhibit the expression and activity of the transcription factor Sp1;  in turn Sp1 down-regulates androgen receptor (AR) expression and blocks AR signaling. Eventually, selenium may induce apoptosis in prostate cancer cells and inhibit tumor cell proliferation.
  Sodium selenite appears as a white colored crystalline solid. Soluble in water and more dense than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
  Disodium selenite is an inor...

Sodium selenite

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• CAS RN:
• 10102-18-8(disodiumsalt); 7782-82-3(monosodiumsalt)

• Formula:
• Na2SeO3
  Na2O3Se

• InChI:
• InChI=1S/2Na.H2O3Se/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2

• InChIKey:
• BVTBRVFYZUCAKH-UHFFFAOYSA-L

• Sodium selenite appears as a white colored crystalline solid. Soluble in water and more dense than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
  Disodium selenite is an inorganic sodium salt composed of sodium and selenite ions in a 2:1 ratio. It has a role as a nutraceutical. It is a selenite salt and an inorganic sodium salt.
  Sodium Selenite is an inorganic form of the trace element selenium with potential antineoplastic activity. Selenium, administered in the form of sodium selenite, is reduced to hydrogen selenide (H2Se) in the presence of glutathione (GSH) and subsequently generates superoxide radicals upon reaction with oxygen. This may inhibit the expression and activity of the transcription factor Sp1;  in turn Sp1 down-regulates androgen receptor (AR) expression and blocks AR signaling. Eve...